Cas no 1805066-28-7 (2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine)
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both fluorine and iodine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in drug design. This compound’s structural features make it particularly useful for developing bioactive molecules with improved pharmacokinetic properties. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
1805066-28-7 structure
Product Name:2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine
CAS No:1805066-28-7
MF:C7H4F4IN
MW:305.011447906494
CID:4802350
Update Time:2025-06-06
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine
-
- Inchi： 1S/C7H4F4IN/c8-2-4-1-5(7(9,10)11)6(12)3-13-4/h1,3H,2H2
- InChI Key： WUPODTIBTPRMBZ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(CF)C=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005667-250mg |
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine |
1805066-28-7 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029005667-500mg |
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine |
1805066-28-7 | 95% | 500mg |
$1,651.30 | 2022-04-01 | |
| Alichem | A029005667-1g |
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine |
1805066-28-7 | 95% | 1g |
$3,010.80 | 2022-04-01 |
2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1805066-28-7 (2-Fluoromethyl-5-iodo-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
